N-Formyldemecolcine

• CAS RN: 14686-61-4
• Molecular Formula: C22H25NO6
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-methyl-N-[(7S)-1,2,3,10-tetramethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]formamide
• InChI: InChI=1S/C22H25NO6/c1-23(12-24)16-8-6-13-10-19(27-3)21(28-4)22(29-5)20(13)14-7-9-18(26-2)17(25)11-15(14)16/h7,9-12,16H,6,8H2,1-5H3/t16-/m0/s1
• InChI Key: HTWMEJLBEVTMMZ-INIZCTEOSA-N
• Isomeric SMILES: CN(C=O)[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
• SMILES: CN(C=O)C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC

Description

N-Formyldemecolcine is a natural product that has been extracted from the roots of the plant Colchicum autumnale. It is a derivative of demecolcine, which is known to have antimitotic properties. N-Formyldemecolcine is a promising compound that has shown potential in various scientific research applications.

Scientific Research Applications

Discovery and Engineering in Plant-Derived Therapeutics

N-Formyldemecolcine, a precursor to colchicine, has been a subject of interest due to its distinct pharmacophore and therapeutic applications. Researchers Nett, Lau, and Sattely (2020) elucidated the biosynthetic pathway to colchicine, identifying genes from Gloriosa superba for the biosynthesis of N-formyldemecolcine. This discovery enables the engineered production of N-formyldemecolcine in Nicotiana benthamiana, starting from amino acids phenylalanine and tyrosine, which is a significant advancement in medicinal plant research (Nett, Lau, & Sattely, 2020).

Biosynthesis Studies

Sheldrake et al. (1998) focused on the ring expansion step in the biosynthesis of colchicine, highlighting how the tropolone nucleus forms in N-formyldemecolcine. Their research provides valuable insights into the chemical transformations involved in producing N-formyldemecolcine, which is crucial for understanding its potential therapeutic applications (Sheldrake et al., 1998).

Enzymatic and Molecular Insights

Studies on formylglycine, an aldehyde-functionalized residue closely related to N-formyldemecolcine, reveal its unique catalytic capabilities. Appel and Bertozzi (2015) explored its role in sulfate ester hydrolysis, highlighting the importance of such residues in enzymatic processes and biotechnological applications. This research contributes to a broader understanding of compounds like N-formyldemecolcine in biological systems (Appel & Bertozzi, 2015).

Chemical and Biochemical Characterization

The work of Enriz et al. (2005) on the conformational study of N-formyl-N-methyl-l-glycine-N′-amide, a compound related to N-formyldemecolcine, sheds light on the structural aspects and potential biochemical interactions of such molecules. Their research contributes to the fundamental understanding of these compounds, which can be crucial for developing novel therapeutic agents (Enriz, Morales, & Baldoni, 2005).